Cas no 134589-53-0 (3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid)

3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid structure

134589-53-0 structure

Product Name:3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid

CAS No:134589-53-0

MF:C₅H₄Cl₂N₂O₂

MW:195.003458976746

MDL:MFCD20644726

CID:4591231

PubChem ID:11127155

Update Time:2024-03-01

3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid
- MDL： MFCD20644726
- Inchi： 1S/C5H4Cl2N2O2/c1-9-4(7)2(5(10)11)3(6)8-9/h1H3,(H,10,11)
- InChI Key： MMDIWOSRSLNHLA-UHFFFAOYSA-N
- SMILES： N1(C)C(Cl)=C(C(O)=O)C(Cl)=N1

Computed Properties

Exact Mass: 193.9649828g/mol
Monoisotopic Mass: 193.9649828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 55.1Å²

3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D475598-5mg	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0		5mg	$ 50.00	2022-06-05
TRC	D475598-10mg	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0		10mg	$ 95.00	2022-06-05
TRC	D475598-50mg	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0		50mg	$ 320.00	2022-06-05
Enamine	EN300-307173-0.05g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	0.05g	$226.0	2023-09-05
Enamine	EN300-307173-0.1g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	0.1g	$337.0	2023-09-05
Enamine	EN300-307173-0.25g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	0.25g	$481.0	2023-09-05
Enamine	EN300-307173-0.5g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	0.5g	$758.0	2023-09-05
Enamine	EN300-307173-1.0g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	1g	$0.0	2023-06-07
Enamine	EN300-307173-2.5g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	2.5g	$1903.0	2023-09-05
Enamine	EN300-307173-5.0g	3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid	134589-53-0	95%	5.0g	$2816.0	2023-02-25

3,5-dichloro-1-methyl-1H-pyrazole-4-carboxylic acid Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

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